Unveiling the Molecular Architecture of Angenomalin: A Technical Guide
Unveiling the Molecular Architecture of Angenomalin: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Angenomalin, a naturally occurring furanocoumarin, has garnered interest within the scientific community. This document provides a comprehensive technical overview of its molecular structure, supported by a compilation of its physicochemical properties. While specific experimental spectroscopic data for Angenomalin remains elusive in readily available literature, this guide outlines the standard analytical methodologies employed for the structural elucidation of similar natural products. Furthermore, potential biological activities are discussed in the context of related furanocoumarins, alongside generalized experimental protocols for their isolation and characterization.
Molecular Structure and Physicochemical Properties
Angenomalin is chemically defined as (8S)-8-prop-1-en-2-yl-8,9-dihydrofuro[2,3-h]chromen-2-one. Its molecular structure consists of a furan (B31954) ring fused to a coumarin (B35378) core, with a prop-1-en-2-yl substituent at the chiral center on the dihydrofuran ring.
Table 1: Physicochemical Properties of Angenomalin
| Property | Value | Source |
| Molecular Formula | C₁₄H₁₂O₃ | PubChem |
| Molecular Weight | 228.24 g/mol | PubChem |
| IUPAC Name | (8S)-8-prop-1-en-2-yl-8,9-dihydrofuro[2,3-h]chromen-2-one | PubChem |
| CAS Number | 18199-64-9 | PubChem |
| Canonical SMILES | CC(=C)[C@@H]1CC2=C(O1)C=CC3=C2OC(=O)C=C3 | PubChem |
Spectroscopic Characterization (Predicted)
While specific experimental spectra for Angenomalin are not widely published, the following sections describe the expected spectroscopic features based on its known structure. These predictions are crucial for its identification and structural verification.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons on the coumarin ring system, the protons of the dihydrofuran ring, and the protons of the prop-1-en-2-yl group. The olefinic protons of the prop-1-en-2-yl group would likely appear as singlets in the vinylic region. The methine proton at the chiral center would be a multiplet due to coupling with the adjacent methylene (B1212753) protons. The aromatic protons would exhibit characteristic coupling patterns (doublets, triplets) in the downfield region.
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¹³C NMR: The carbon-13 NMR spectrum would display 14 distinct signals corresponding to each carbon atom in the molecule. The carbonyl carbon of the lactone would resonate at a significantly downfield chemical shift. The aromatic and olefinic carbons would appear in the intermediate region, while the aliphatic carbons of the dihydrofuran and the methyl group would be found in the upfield region.
Infrared (IR) Spectroscopy
The IR spectrum of Angenomalin is predicted to exhibit characteristic absorption bands for its functional groups. A strong absorption band is expected for the C=O stretching of the lactone ring. Aromatic C=C stretching vibrations would also be prominent. The C-O stretching of the ether linkages in the furan and lactone rings would also be observable.
Mass Spectrometry (MS)
The mass spectrum of Angenomalin would show a molecular ion peak (M+) corresponding to its molecular weight. Fragmentation patterns would likely involve the loss of the prop-1-en-2-yl group and cleavage of the furan and lactone rings, providing further structural information.
Biological Activity and Potential Signaling Pathways
Angenomalin belongs to the furanocoumarin class of compounds, which are known to exhibit a range of biological activities. Furanocoumarins isolated from various Angelica species have demonstrated anti-inflammatory, antimicrobial, and cytotoxic effects[1].
While specific studies on Angenomalin's mechanism of action are limited, related furanocoumarins have been shown to modulate various signaling pathways. For instance, some furanocoumarins can influence inflammatory responses by affecting pathways involving cytokines and other inflammatory mediators. Further research is necessary to elucidate the specific biological targets and signaling cascades modulated by Angenomalin.
Experimental Protocols
The following are generalized experimental protocols for the isolation and characterization of furanocoumarins like Angenomalin from plant sources, primarily from the Angelica genus.
Isolation of Furanocoumarins from Angelica Species
This workflow outlines the general procedure for extracting and isolating furanocoumarins.
Methodology:
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Extraction: The dried and powdered plant material is extracted with a suitable organic solvent such as ethanol or methanol (B129727) at room temperature.
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Concentration: The solvent is removed under reduced pressure to yield a crude extract.
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Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate compounds based on their polarity.
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Chromatography: The resulting fractions are further purified using column chromatography over silica gel, eluting with a gradient of solvents.
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Final Purification: Final purification to obtain Angenomalin is typically achieved using preparative High-Performance Liquid Chromatography (HPLC).
Structural Elucidation Workflow
This diagram illustrates the logical flow for determining the structure of an isolated compound like Angenomalin.
Methodology:
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Mass Spectrometry: High-resolution mass spectrometry is used to determine the exact molecular weight and elemental composition, leading to the molecular formula.
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Infrared Spectroscopy: IR spectroscopy is employed to identify the key functional groups present in the molecule.
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NMR Spectroscopy: A combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the connectivity of atoms within the molecule and to assign all proton and carbon signals.
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Structure Proposal and Confirmation: The collective spectroscopic data is analyzed to propose a chemical structure, which is then confirmed by comparing the data with known compounds or through further experiments.
Conclusion
Angenomalin presents a furanocoumarin scaffold with potential for further scientific investigation. This guide provides a foundational understanding of its molecular structure and outlines the necessary experimental approaches for its isolation and characterization. The elucidation of its specific biological activities and the signaling pathways it modulates will be critical for assessing its potential in drug development. Future research should focus on obtaining detailed experimental spectroscopic data and conducting comprehensive biological assays to fully unlock the therapeutic potential of Angenomalin.
